8-[2-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-yl]-4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one

• Molecular Formula: C35H29NO6S
• Molecular Weight: 591.7 g/mol
• IUPAC Name: 8-[2-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-yl]-4-methyl-7-phenacyloxychromen-2-one
• InChI: InChI=1S/C35H29NO6S/c1-21-17-33(38)42-35-24(21)14-16-29(41-20-27(37)22-9-5-4-6-10-22)34(35)26-19-32(43-31-12-8-7-11-25(31)36-26)23-13-15-28(39-2)30(18-23)40-3/h4-18,32H,19-20H2,1-3H3
• InChI Key: LHQOAAPRFVUZDY-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)OC2=C1C=CC(=C2C3=NC4=CC=CC=C4SC(C3)C5=CC(=C(C=C5)OC)OC)OCC(=O)C6=CC=CC=C6

Description

8-[2-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-yl]-4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one, also known as DBZ, is a synthetic compound that has been the focus of scientific research due to its potential use as a therapeutic agent. DBZ belongs to a class of compounds known as benzothiazepines, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 8-[2-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-yl]-4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one is not fully understood, but it is thought to involve the inhibition of a protein known as Notch. Notch is a transmembrane receptor that plays a critical role in cell signaling and is involved in a range of biological processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
In addition to its potential as an anticancer agent, this compound has been shown to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can inhibit angiogenesis, or the formation of new blood vessels, which is a critical process in the growth and spread of tumors. This compound has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 8-[2-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-yl]-4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one in lab experiments is that it is a synthetic compound, which allows for greater control over its properties and purity. However, one limitation is that the synthesis of this compound is a multistep process that can be time-consuming and expensive.

Future Directions

There are several future directions for research on 8-[2-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-yl]-4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one. One area of research could focus on developing more efficient and cost-effective synthesis methods for this compound. Another area of research could focus on identifying the specific mechanisms of action of this compound and how it interacts with other proteins and signaling pathways. Additionally, further studies could be conducted to investigate the potential use of this compound in combination with other therapeutic agents for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 8-[2-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-yl]-4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one involves a multistep process that begins with the reaction of 3,4-dimethoxybenzaldehyde with 2-aminobenzenethiol to form 2-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine. This intermediate is then reacted with 4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one to form this compound.

Scientific Research Applications

8-[2-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-yl]-4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one has been the subject of numerous scientific studies due to its potential use as a therapeutic agent. One area of research has focused on its potential as an anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.